Cas no 135645-66-8 (Pyrimidine, 1,4-dihydro-5-methyl-4-methylene- (9CI))

• Product Name: Pyrimidine, 1,4-dihydro-5-methyl-4-methylene- (9CI)
• CAS No: 135645-66-8
• MF: C₆H₈N₂
• MW: 108.141120910645
• CID: 1238508
• PubChem ID: 45080169
• Update Time: 2025-04-20

Pyrimidine, 1,4-dihydro-5-methyl-4-methylene- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 1,4-dihydro-5-methyl-4-methylene- (9CI)
• SCHEMBL25938493
• 5-methyl-6-methylidene-1H-pyrimidine
• 135645-66-8
• 5-Methyl-4-methylene-1,4-dihydropyrimidine

• Inchi： 1S/C6H8N2/c1-5-3-7-4-8-6(5)2/h3-4H,2H2,1H3,(H,7,8)
• InChI Key： BBHZILULZFFYLK-UHFFFAOYSA-N
• SMILES： N1C=NC=C(C)C1=C

Computed Properties

• Exact Mass: 108.06884
• Monoisotopic Mass: 108.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 24.4Ų

Experimental Properties

• PSA: 24.39